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Introduction
Fipravirimat (also known as GSK3640254) is an investigational second-generation HIV-1

maturation inhibitor.[1][2][3] It exhibits potent antiviral activity by targeting the final step in the

processing of the Gag polyprotein, specifically inhibiting the cleavage of the capsid-spacer

peptide 1 (CA-SP1) junction.[4][5][6] This disruption of viral maturation results in the production

of immature, non-infectious virions.[4][6] Fipravirimat has demonstrated robust antiviral activity

against a broad range of HIV-1 subtypes, including those with polymorphisms that confer

resistance to earlier generation maturation inhibitors.[1][7] This document provides detailed

guidelines for the preparation and use of Fipravirimat in various in vitro assays, along with

stability information and protocols for assessing its antiviral activity.
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Property Value Reference

Molecular Formula C₄₃H₆₇FN₂O₄S [3]

Molar Mass 727.08 g/mol [3]

Solubility 10 mM in DMSO [2]

Mechanism of Action

Inhibitor of HIV-1 Gag

polyprotein processing (CA-

SP1 cleavage)

[4][5][8]

Mean EC₅₀ (PBMCs)
9 nM (against a panel of

clinical isolates)
[1][2]

Mean Protein-Binding Adjusted

EC₉₀

33 nM (against subtype B and

C viruses)
[1][2]

Experimental Protocols
Preparation of Fipravirimat Stock Solution
Objective: To prepare a concentrated stock solution of Fipravirimat for use in in vitro assays.

Materials:

Fipravirimat powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, DNase/RNase-free microcentrifuge tubes or vials

Protocol:

Equilibrate the Fipravirimat powder to room temperature before opening the vial to prevent

condensation.

Aseptically weigh the required amount of Fipravirimat powder.

Based on the desired stock concentration (e.g., 10 mM), calculate the required volume of

DMSO. For a 10 mM stock solution, dissolve 7.27 mg of Fipravirimat in 1 mL of DMSO.
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Add the calculated volume of DMSO to the vial containing the Fipravirimat powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath for 5-10 minutes) may be applied if necessary to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Stability and Storage of Fipravirimat Solutions
Stock Solution Stability:

Storage Temperature: Store the DMSO stock solution at -20°C or -80°C for long-term

storage.

Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles. It is highly recommended

to prepare single-use aliquots.

General Guidance: While specific, long-term stability data for Fipravirimat in DMSO is not

publicly available, as a general practice for small molecules, it is advisable to use freshly

prepared solutions or solutions stored for no longer than 3-6 months. A visual inspection for

precipitation should be performed before each use.

Working Solution Stability in Cell Culture Media:

The stability of Fipravirimat in aqueous cell culture media at 37°C has not been extensively

reported. It is recommended to prepare fresh dilutions of the stock solution in cell culture

medium for each experiment.

Avoid prolonged storage of Fipravirimat in cell culture media, as the compound's stability

may be compromised.

In Vitro Antiviral Activity Assay (Multi-cycle Replication
Assay)
Objective: To determine the 50% effective concentration (EC₅₀) of Fipravirimat against HIV-1

replication in a multi-cycle assay using peripheral blood mononuclear cells (PBMCs).
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Materials:

Phytohemagglutinin (PHA)-stimulated PBMCs

HIV-1 viral stock (e.g., laboratory-adapted strains or clinical isolates)

Complete RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 1%

penicillin-streptomycin, and 20 U/mL recombinant human IL-2.

Fipravirimat stock solution (10 mM in DMSO)

96-well cell culture plates

p24 antigen ELISA kit

Cell viability assay reagent (e.g., MTS or resazurin-based)

Protocol:

Cell Plating: Seed PHA-stimulated PBMCs in a 96-well plate at a density of 1 x 10⁵ cells per

well in 100 µL of complete RPMI-1640 medium.

Compound Dilution: Prepare a serial dilution of Fipravirimat in complete RPMI-1640

medium. The final DMSO concentration in the culture should be kept constant and non-toxic

(typically ≤0.1%).

Compound Addition: Add 50 µL of the diluted Fipravirimat solutions to the appropriate wells.

Include wells with medium alone (cell control) and wells with the vehicle (DMSO) control.

Viral Infection: Infect the cells by adding 50 µL of HIV-1 stock at a pre-determined multiplicity

of infection (MOI) to all wells except the cell control wells.

Incubation: Incubate the plates at 37°C in a humidified 5% CO₂ incubator for 7 days.

Endpoint Measurement:

On day 7, carefully collect the cell culture supernatant for the quantification of viral

replication using a p24 antigen ELISA, following the manufacturer's instructions.
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Assess cell viability in the remaining cells using a suitable assay to monitor any cytotoxic

effects of the compound.

Data Analysis:

Calculate the percentage of viral inhibition for each Fipravirimat concentration relative to

the vehicle control.

Determine the EC₅₀ value by plotting the percentage of inhibition against the log of the

drug concentration and fitting the data to a sigmoidal dose-response curve using

appropriate software (e.g., GraphPad Prism).

Similarly, calculate the 50% cytotoxic concentration (CC₅₀) from the cell viability data.

Calculate the selectivity index (SI) as the ratio of CC₅₀ to EC₅₀.
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Caption: Mechanism of action of Fipravirimat.
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Caption: Workflow for in vitro antiviral activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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